Cas no 1808068-32-7 (tert-butyl N-[(3aS,6aS)-octahydrocyclopenta[c]pyrrol-3a-ylmethyl]carbamate)

• Product Name: tert-butyl N-[(3aS,6aS)-octahydrocyclopenta[c]pyrrol-3a-ylmethyl]carbamate
• CAS No: 1808068-32-7
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD28954335
• CID: 5211142
• PubChem ID: 99866907
• Update Time: 2025-10-23

tert-butyl N-[(3aS,6aS)-octahydrocyclopenta[c]pyrrol-3a-ylmethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3aS,6aS)-octahydrocyclopenta[c]pyrrol-3a-ylmethyl]carbamate

• MDL： MFCD28954335
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-13-6-4-5-10(13)7-14-8-13/h10,14H,4-9H2,1-3H3,(H,15,16)/t10-,13+/m1/s1
• InChI Key： HQFTTWPKAOKSRO-MFKMUULPSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@@]12CCC[C@]1([H])CNC2

Additional information on tert-butyl N-[(3aS,6aS)-octahydrocyclopenta[c]pyrrol-3a-ylmethyl]carbamate

Comprehensive Overview of tert-butyl N-[(3aS,6aS)-octahydrocyclopenta[c]pyrrol-3a-ylmethyl]carbamate (CAS No. 1808068-32-7)

The compound tert-butyl N-[(3aS,6aS)-octahydrocyclopenta[c]pyrrol-3a-ylmethyl]carbamate (CAS No. 1808068-32-7) is a specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique structure, featuring a cyclopenta[c]pyrrol core and a tert-butyl carbamate group, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the design of protease inhibitors and modulators of central nervous system (CNS) targets.

In recent years, the demand for tert-butyl N-[(3aS,6aS)-octahydrocyclopenta[c]pyrrol-3a-ylmethyl]carbamate has surged, driven by advancements in small-molecule therapeutics and peptidomimetics. Its stereospecific configuration (3aS,6aS) is critical for achieving high selectivity in binding interactions, a topic of great interest in medicinal chemistry forums and publications. The compound’s CAS number, 1808068-32-7, is often queried in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial workflows.

One of the key reasons for the compound’s popularity is its role in structure-activity relationship (SAR) studies. The octahydrocyclopenta[c]pyrrol scaffold provides a rigid framework that enhances metabolic stability, a property highly sought after in the development of orally bioavailable drugs. This aligns with current trends in drug optimization, where researchers prioritize molecules with improved pharmacokinetic profiles. Searches for terms like "carbamate-protected amines in drug design" or "saturated heterocycles in CNS drugs" often lead to discussions involving this compound.

From a synthetic perspective, tert-butyl N-[(3aS,6aS)-octahydrocyclopenta[c]pyrrol-3a-ylmethyl]carbamate is synthesized via multi-step routes involving asymmetric hydrogenation and Boc-protection strategies. These methods are frequently explored in organic chemistry communities, with users searching for "efficient Boc deprotection conditions" or "stereoselective pyrrolidine synthesis." The compound’s chirality and functional group compatibility further make it a benchmark for testing new catalytic systems.

In the context of green chemistry, the compound’s synthesis has been optimized to reduce waste and improve atom economy, addressing growing concerns about sustainable pharmaceutical manufacturing. Queries such as "green solvents for carbamate formation" or "catalytic recycling in heterocycle synthesis" highlight the intersection of this molecule with environmental trends. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in drug delivery research.

Beyond pharmaceuticals, tert-butyl N-[(3aS,6aS)-octahydrocyclopenta[c]pyrrol-3a-ylmethyl]carbamate is also studied in material science for its potential in designing functional polymers. The carbamate group can act as a linker for polymerization, while the cyclopenta[c]pyrrol moiety contributes to thermal stability. Searches for "amine-protecting groups in polymer chemistry" or "heterocyclic monomers for high-performance materials" often reference this compound’s derivatives.

In summary, tert-butyl N-[(3aS,6aS)-octahydrocyclopenta[c]pyrrol-3a-ylmethyl]carbamate (CAS No. 1808068-32-7) is a versatile and highly researched compound bridging pharmaceuticals, organic synthesis, and material science. Its structural features and applications align with contemporary scientific priorities, ensuring its continued relevance in both academic and industrial settings.